Cas no 879047-74-2 (3-Chloro-4-(2-methoxy-1-methyl-ethoxy)-phenylamine)

• Product Name: 3-Chloro-4-(2-methoxy-1-methyl-ethoxy)-phenylamine
• CAS No: 879047-74-2
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 3082324
• PubChem ID: 6485750
• Update Time: 2025-04-21

3-Chloro-4-(2-methoxy-1-methyl-ethoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(2-methoxy-1-methyl-ethoxy)-phenylamine
• 879047-74-2
• 3-Chloro-4-((1-methoxypropan-2-yl)oxy)aniline
• 3-chloro-4-[(1-methoxypropan-2-yl)oxy]aniline
• SB79011
• AKOS022060358
• CS-0118893
• 3-chloro-4-(1-methoxypropan-2-yloxy)aniline
• 3-Chloro-4-(2-methoxy-1-methylethoxy)aniline
• AKOS000102321

• MDL： MFCD08056101
• Inchi： 1S/C10H14ClNO2/c1-7(6-13-2)14-10-4-3-8(12)5-9(10)11/h3-5,7H,6,12H2,1-2H3
• InChI Key： LXWKFKLEUOMTSH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)COC)N

Computed Properties

• Exact Mass: 215.0713064Da
• Monoisotopic Mass: 215.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5Ų

3-Chloro-4-(2-methoxy-1-methyl-ethoxy)-phenylamine Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT